Cas no 62080-78-8 (Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI))
62080-78-8 structure
Product Name:Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI)
CAS No:62080-78-8
MF:C18H18O3
MW:282.333725452423
CID:507145
PubChem ID:6441898
Update Time:2025-04-19
Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI)
- 3,4-bis(4-hydroxyphenyl)-2,4-hexadienol
- 4-[6-hydroxy-4-(4-hydroxyphenyl)hexa-2,4-dien-3-yl]phenol
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- Inchi: 1S/C18H18O3/c1-2-17(13-3-7-15(20)8-4-13)18(11-12-19)14-5-9-16(21)10-6-14/h2-11,19-21H,12H2,1H3/b17-2+,18-11+
- InChI Key: SHMXXVPNYYAZSZ-GACGMVTDSA-N
- SMILES: OC/C=C(\C1C=CC(=CC=1)O)/C(=C/C)/C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 282.12564
- Monoisotopic Mass: 282.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69
Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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